Cas no 1092286-02-6 (5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one)

5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one structure
1092286-02-6 structure
Product Name:5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one
CAS No:1092286-02-6
MF:C9H8ClNO
MW:181.618921279907
CID:839743
Update Time:2023-08-03

5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-1,3-dihydro-2H-indole-2-one
    • 5-(chloromethyl)-2,3-dihydro-1H-indol-2-one
    • 5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one
    • Inchi: 1S/C9H8ClNO/c10-5-6-1-2-8-7(3-6)4-9(12)11-8/h1-3H,4-5H2,(H,11,12)
    • InChI Key: BCGSQUVWOGNABS-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC2=C(C=1)CC(N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1
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